Cas no 1249713-59-4 (4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine)

• Product Name: 4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine
• CAS No: 1249713-59-4
• MF: C₁₀H₇ClFN₃
• MW: 223.634083986282
• MDL: MFCD16766990
• CID: 4691220
• Update Time: 2025-07-18

4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-fluorophenyl)pyrimidin-2-amine
• 4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine

• MDL： MFCD16766990
• Inchi： 1S/C10H7ClFN3/c11-7-5-6(1-2-8(7)12)9-3-4-14-10(13)15-9/h1-5H,(H2,13,14,15)
• InChI Key： NDJOHCHWXTWORA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CN=C(N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Topological Polar Surface Area: 51.8

4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine

Introduction to 4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine and Its Significance in Modern Pharmaceutical Research

4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine, a compound with the CAS number 1249713-59-4, represents a critical scaffold in the realm of pharmaceutical chemistry. This heterocyclic amine has garnered significant attention due to its structural versatility and potential therapeutic applications. The presence of both chloro and fluorine substituents in its aromatic ring system imparts unique electronic and steric properties, making it a valuable candidate for drug discovery and development.

The compound's molecular structure, characterized by a pyrimidine core, is a hallmark of many bioactive molecules. Pyrimidines are fundamental building blocks in nucleic acids and have been extensively explored for their pharmacological properties. The specific substitution pattern in 4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine not only enhances its binding affinity to biological targets but also influences its metabolic stability and pharmacokinetic profile.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly in oncology. Compounds like 4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine have been investigated for their potential as kinase inhibitors, given the pyrimidine moiety's ability to interact with ATP-binding pockets of enzymes. Studies have shown that such compounds can modulate signaling pathways involved in cell proliferation and survival, making them promising candidates for treating various cancers.

The incorporation of halogen atoms, specifically chloro and fluorine, is a strategic choice in medicinal chemistry. These substituents not only improve the compound's solubility and bioavailability but also enhance its interactions with biological targets. For instance, the electron-withdrawing nature of fluorine can increase the compound's binding affinity to proteins, while the chloro group can participate in hydrogen bonding or π-stacking interactions.

Recent advancements in computational chemistry have further facilitated the optimization of such compounds. Molecular modeling techniques have been employed to predict the binding modes of 4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine with various enzymes and receptors. These simulations have provided insights into how structural modifications can fine-tune its pharmacological properties, leading to more effective drug candidates.

The synthesis of 4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled chemists to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrimidine ring system efficiently.

In addition to its applications in oncology, 4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine has shown promise in other therapeutic areas. Researchers have explored its potential as an antimicrobial agent, leveraging its ability to disrupt bacterial cell wall synthesis. The unique combination of substituents in its structure may also make it effective against drug-resistant strains of bacteria, addressing a growing global health concern.

The development of novel drug candidates is often accompanied by rigorous preclinical testing to assess their safety and efficacy. Animal models have been instrumental in evaluating the pharmacological effects of 4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine before human trials. These studies have provided valuable data on its toxicity profile, dosing requirements, and potential side effects.

The role of 4-(3-Chloro-4-fluorophenyl)pyrimidin-2-amine as a lead compound underscores the importance of structural diversity in drug discovery. By modifying its core scaffold or exploring analogs with different substitution patterns, researchers can uncover new therapeutic entities with improved characteristics. This iterative process highlights the dynamic nature of pharmaceutical innovation and the continuous quest for better treatments.

The integration of interdisciplinary approaches has further accelerated progress in this field. Collaboration between chemists, biologists, and clinicians has led to a deeper understanding of how such compounds interact with biological systems. This holistic perspective is essential for translating laboratory findings into tangible clinical benefits for patients worldwide.